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Compound of Interest

Compound Name: FABPs ligand 6

Cat. No.: B14082798 Get Quote

For researchers, scientists, and drug development professionals utilizing FABPs ligand 6 (also

known as MF6), a potent inhibitor of Fatty Acid-Binding Proteins 5 and 7 (FABP5 and FABP7),

ensuring its proper disposal is paramount for laboratory safety and environmental protection.

This guide provides essential, step-by-step procedures for the safe handling and disposal of

this compound, in line with established laboratory safety protocols.

Immediate Safety and Handling Precautions
Before handling FABPs ligand 6, it is crucial to be familiar with its properties and the

necessary safety measures. The compound is a solid, typically off-white to light yellow in color.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles

with side-shields, protective gloves, and impervious clothing, when handling FABPs ligand 6 to

avoid inhalation, and contact with eyes and skin.[1]

Ventilation: Use this compound only in areas with adequate exhaust ventilation to prevent the

formation of dust and aerosols.[1]

Storage: Store FABPs ligand 6 in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight and sources of ignition.[1] Recommended storage temperatures are

typically 4°C for short-term storage and -20°C or -80°C for long-term storage of solutions.[2][3]

Step-by-Step Disposal Procedures
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As a solid chemical waste, FABPs ligand 6 and any materials contaminated with it must be

disposed of as hazardous waste. Adherence to local, state, and federal regulations is

mandatory.

Step 1: Waste Segregation

Proper segregation of chemical waste is the first critical step.

Solid Waste: Collect unused or expired solid FABPs ligand 6, as well as contaminated items

such as gloves, absorbent paper, and pipette tips, in a designated and clearly labeled

hazardous waste container.[4] This container should be made of a material compatible with

the chemical and be kept securely closed.

Liquid Waste: For solutions of FABPs ligand 6, such as those prepared in Dimethyl

Sulfoxide (DMSO), collect the waste in a separate, leak-proof container designated for

flammable or organic solvent waste.[2][3][4] Do not mix with incompatible waste streams.

Step 2: Labeling and Storage of Waste

Properly label all waste containers with "Hazardous Waste" and list the full chemical name:

"FABPs ligand 6". Also, indicate the primary solvent if it is a liquid waste. Store these

containers in a designated, well-ventilated hazardous waste accumulation area, away from

general laboratory traffic.

Step 3: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through a licensed environmental waste

management company. Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup. Do not attempt to dispose of FABPs ligand 6 down the drain

or in regular trash.

Experimental Protocol Waste Management
For researchers using FABPs ligand 6 in experimental settings, such as in cell culture or

animal studies, all materials that come into contact with the compound should be treated as

hazardous waste.
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Cell Culture Media: Aspirated media containing FABPs ligand 6 should be collected and

disposed of as liquid chemical waste.

Animal Bedding and Carcasses: Any animal bedding or carcasses from studies involving

FABPs ligand 6 should be disposed of in accordance with institutional guidelines for

hazardous or special chemical waste.

Quantitative Data Summary
The following table summarizes key quantitative information for FABPs ligand 6 (MF6).

Property Value Reference

Molecular Formula C28H27FN2O3 [2]

Molecular Weight 458.52 g/mol [2]

Solubility in DMSO ≥ 125 mg/mL (272.62 mM) [2]

Binding Affinity (KD)
FABP5: 874 nM, FABP7: 20

nM
[2][3]

FABP5 and FABP7 Signaling Pathway
FABPs ligand 6 exerts its effects by inhibiting FABP5 and FABP7, which are involved in the

intracellular transport of fatty acids and play roles in various cellular processes, including lipid

metabolism and inflammation. The diagram below illustrates a simplified workflow for the

disposal of FABPs Ligand 6.
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Workflow for Disposal of FABPs Ligand 6
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Caption: A flowchart outlining the procedural steps for the safe disposal of FABPs ligand 6
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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